Cas no 477-19-0 (Lycorenine)

• Product name: Lycorenine
• CAS No: 477-19-0
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 330711
• PubChem ID: 160472

Lycorenine Chemical and Physical Properties

Names and Identifiers

• Lycorenine
• [2]Benzopyrano[3,4-g]indol-7-ol,1,2,3,5,5a,7,11b,11c-octahydro-9,10-dimethoxy-1-methyl-, (5aR,7S,11bS,11cS)-
• ycorenine
• (5aR,7S,11bS,11cS)-1,2,3,5,5a,7,11b,11c-Octahydro-9,10-dimethoxy-1-methyl-[2]benzopyrano[3,4-g]indol-7-ol
• DTXSID20963901
• (5aR,7S,11bS,11cS)-9,10-dimethoxy-1-methyl-3,5,5a,7,11b,11c-hexahydro-2H-isochromeno[3,4-g]indol-7-ol
• FS-6993
• C08530
• Q27107263
• CHEBI:6599
• 477-19-0
• MFCD09954183
• HY-N6050
• AKOS040750451
• CS-0032250
• Q-100507
• NS00094268
• Lycorenin
• 9,10-dimethoxy-1-methyllycorenan-7-ol
• CHEMBL4208558
• (7alpha)-9,10-Dimethoxy-1-methyllycorenan-7-ol

• Inchi： InChI=1S/C18H23NO4/c1-19-7-6-10-4-5-13-16(17(10)19)11-8-14(21-2)15(22-3)9-12(11)18(20)23-13/h4,8-9,13,16-18,20H,5-7H2,1-3H3/t13-,16-,17-,18+/m1/s1
• InChI Key： VHYYSQODIQWPDO-PILAGYSTSA-N
• SMILES： COC1=C(OC)C=C2C([C@H]3[C@@H]4N(CCC4=CC[C@H]3O[C@@H]2O)C)=C1

Computed Properties

• Exact Mass: 317.16300
• Monoisotopic Mass: 317.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų
• XLogP3: 1.2

Experimental Properties

• Color/Form: Cryst.
• Density: 1.28
• Melting Point: 199-200 ºC
• PSA: 51.16000
• LogP: 2.14920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Homolycorine-type amaryllidaceae alkaloids